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Compound of Interest

Compound Name:

N-((1,1-

dimethylethoxy)carbonyl)-2-

methyl-alanine

Cat. No.: B558749 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Boc-α-aminoisobutyric acid (Boc-Aib-OH) is a synthetic amino acid derivative that plays a

crucial role as a building block in peptide synthesis and pharmaceutical development.[1] The

incorporation of the tert-butoxycarbonyl (Boc) protecting group on the alpha-amino group of α-

aminoisobutyric acid enhances its stability and controls its reactivity during the stepwise

assembly of peptide chains.[1] Its unique gem-dimethyl structure introduces significant

conformational constraints on the peptide backbone, making it a valuable tool for designing

peptides and peptidomimetics with stable secondary structures, such as helices. This guide

provides a comprehensive overview of the core physicochemical properties of Boc-Aib-OH,

detailed experimental protocols for their determination, and logical workflows to support its

application in research and development.

Core Physicochemical Data
The fundamental physicochemical properties of Boc-α-aminoisobutyric acid are summarized

below. These values are critical for its handling, storage, and application in synthetic chemistry.
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Property Value Source(s)

Synonyms

Boc-Aib-OH, Boc-α-

methylalanine, 2-((tert-

butoxycarbonyl)amino)-2-

methylpropanoic acid

[1][2]

CAS Number 30992-29-1 [1][2][3]

Molecular Formula C₉H₁₇NO₄ [1][2][4]

Molecular Weight 203.24 g/mol [2][4][5]

Appearance White crystalline powder [1][2][4]

Melting Point 115 - 125 °C [1][2][3]

pKa (Predicted) 4.11 ± 0.10 [2][6]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, and

DMF.

[2][6][7]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of Boc-α-

aminoisobutyric acid are provided below. These protocols are synthesized from standard

laboratory practices.

Synthesis of Boc-α-aminoisobutyric acid
This protocol describes a general procedure for the N-protection of α-aminoisobutyric acid

using di-tert-butyl dicarbonate (Boc₂O).[2][6]

Materials:

α-Aminoisobutyric acid

Di-tert-butyl dicarbonate (Boc₂O)
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1.0 N Sodium hydroxide (NaOH) solution

1,4-Dioxane

Stir plate and magnetic stir bar

Reaction flask

Procedure:

Dissolve α-aminoisobutyric acid in a solvent mixture of 1.0 N NaOH solution and 1,4-

dioxane.[2][6]

To this solution, add di-tert-butyl dicarbonate (Boc₂O). A typical molar ratio is 2 equivalents of

Boc₂O per equivalent of the amino acid.[2][6]

Stir the reaction mixture vigorously at room temperature for approximately 16-24 hours.[2][6]

Monitor the reaction progress using an appropriate technique, such as Thin Layer

Chromatography (TLC).

Upon completion, work up the reaction mixture. This typically involves acidification to

protonate the carboxylic acid, followed by extraction with an organic solvent (e.g., ethyl

acetate).

The organic layers are then combined, dried over an anhydrous salt (e.g., Na₂SO₄), filtered,

and concentrated under reduced pressure to yield the crude product.

Purify the product by recrystallization or column chromatography as needed.
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Preparation

Reaction

Workup & Purification

Dissolve AIB in
NaOH / 1,4-Dioxane

Add Di-tert-butyl
dicarbonate (Boc)₂O

Stir at Room Temperature
(16-24 hours)

Monitor by TLC

If incomplete

Acidify and Extract
with Organic Solvent

If complete

Dry and Concentrate

Purify Product
(Recrystallization/Chromatography)

 

Prepare Sample:
Dry, powder, and pack

1-3 mm in capillary tube

Place in Apparatus

Rapidly heat to ~15°C
below expected M.P.

Reduce heating rate
to 1-2°C per minute

Record T₁:
First liquid appears

Record T₂:
All solid disappears

Report Melting Range
(T₁ - T₂)
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Quantification

Add excess Boc-Aib-OH
to known volume of solvent

Equilibrate at constant T
(e.g., 24h with stirring)

Filter supernatant to
remove undissolved solid

Gravimetric Method:
Evaporate solvent,

weigh residue

Instrumental Method:
Analyze by HPLC/UV-Vis

vs. standards

Calculate Solubility
(e.g., mg/mL or mol/L)

 

Dissolve known mass of
Boc-Aib-OH in water

Titrate with standardized
NaOH solution

Record pH after
each increment of NaOH

Plot pH vs. Volume of NaOH

Identify Equivalence Point
(steepest slope)

Find Half-Equivalence Point
(Volume = 1/2 Equiv. Point Vol.)

Determine pKa:
pH at Half-Equivalence Point

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physicochemical Properties of Boc-α-Aminoisobutyric
Acid: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558749#physicochemical-properties-of-boc-
aminoisobutyric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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